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Compound of Interest

Compound Name: FL104

Cat. No.: B15603790

It is critical to note that "FL104" can refer to several different chemical products with distinct
compositions and associated hazards. Proper disposal procedures are contingent upon the
specific product being used. This guide provides disposal protocols for two common products
identified as "FL104": LPS F-104 Solvent Degreaser and Assay Flux — F104. Always refer to
the Safety Data Sheet (SDS) specific to the product you are using for complete and accurate
information.

Section 1: LPS F-104 Solvent Degreaser

LPS F-104 Solvent Degreaser is a flammable aerosol or liquid designed for removing tar,
adhesives, grease, and oil from various surfaces.[1][2][3] It is crucial to handle and dispose of
this product with care due to its flammability and potential health hazards.

Safety and Handling Precautions

Before beginning any disposal-related activities, ensure the following safety measures are in
place:

e Ventilation: Always work in a well-ventilated area, preferably outdoors or under a chemical
fume hood, to avoid the inhalation of vapors.[1][3]

» Personal Protective Equipment (PPE): Wear appropriate PPE, including nitrile gloves and
safety glasses with side shields.[1][2] If there is a risk of splashing, a face shield and
chemical-resistant apron should also be worn.
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e Ignition Sources: Eliminate all potential ignition sources, such as open flames, sparks, and
hot surfaces.[1][3] Use non-sparking tools and ensure all equipment is properly grounded.[3]

» Emergency Equipment: Have a fire extinguisher (rated for flammable liquids), spill control
materials, and an eyewash station readily accessible.

: _ E

Property Value

Physical State Aerosol or Liquid

Flash Point 104 °F (40 °C) (Tag-Closed Cup)
Vapor Density (air=1) 48-5.3

Distillates (Petroleum), Hydrotreated Light (70-

Primary Components
80%)

Propylene glycol monomethyl ether acetate (1-
10%)

d-Limonene (1-5%)

Carbon Dioxide (1-3% in aerosol)

Source: LPS F-104 Solvent Degreaser Safety Data Sheet[1][2]

Step-by-Step Disposal Procedure

e Segregation: Do not mix waste LPS F-104 with other waste streams. It should be collected in
a dedicated, clearly labeled waste container.

o Container Selection: Use a chemically resistant container, such as a high-density
polyethylene (HDPE) or steel drum, that can be tightly sealed. The container must be in good
condition and free from leaks.

o Waste Collection:

o Unused Product: If the product is unused and in its original container, it may be possible to
return it to the supplier. If not, it must be disposed of as hazardous waste.
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o Used Product and Contaminated Materials: Collect any used solvent and materials
contaminated with LPS F-104 (e.g., rags, absorbents) in the designated waste container.

o Container Labeling: Label the waste container clearly as "Hazardous Waste," "Flammable
Liquid," and list the contents (e.g., "Waste LPS F-104 Solvent Degreaser"). Include the
accumulation start date.

e Storage: Store the sealed waste container in a designated hazardous waste accumulation
area that is cool, dry, well-ventilated, and away from ignition sources and incompatible
materials.[1][3]

o Disposal: Arrange for a licensed hazardous waste disposal company to transport and
dispose of the waste in accordance with local, regional, and national regulations.[1][3] Do not
attempt to dispose of this product down the drain or in the regular trash.

Experimental Workflow for Disposal

Start: Don Appropriate PPE Collect Waste in Label Container: Securely Seal Store in Designated Arange for Licensed End:
LPS F-104 Waste (Gloves, Goggles) Designated Container *Hazardous Waste, Flammable' Container Hazardous Waste Area Hazardous Waste Disposal Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the proper disposal of LPS F-104 Solvent Degreaser.

Section 2: Assay Flux - F104

Assay Flux — F104 is a toxic, tan-yellow powder used in the laboratory analysis of minerals for
gold.[4] It contains lead monoxide and is classified as a toxic substance.[4] Extreme caution
must be exercised during its handling and disposal.

Safety and Handling Precautions

o Ventilation: Handle Assay Flux — F104 in a well-ventilated area, preferably within a certified
chemical fume hood, to minimize inhalation of the powder.

» Personal Protective Equipment (PPE): Wear a lab coat, nitrile gloves, and chemical safety
goggles. A respirator may be necessary if dust is generated.
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e Avoid Contamination: Do not eat, drink, or smoke in areas where this product is handled.
Wash hands thoroughly after handling.

o Spill Response: In case of a spill, carefully clean up the powder to avoid generating dust.
Use a HEPA-filtered vacuum or wet methods for cleanup. Do not dry sweep.

: _ E

Property Value

Physical State Fine tan-yellow powder
ADG Classification Class 6.1: Toxic Substances
UN Number 2291

Toxic if swallowed, harmful in contact with skin

Primary Hazard -
or if inhaled.[4]

Suspected of causing genetic defects and

cancer.[4]

May damage fertility or the unborn child.[4]

Toxic to aquatic life.[4]

Source: Assay Flux — F104 Safety Data Sheet[4]

Step-by-Step Disposal Procedure

o Segregation: Isolate waste Assay Flux — F104 from all other laboratory waste streams. It
must be treated as a toxic and hazardous waste.

o Container Selection: Use a robust, leak-proof container with a secure lid. The container
should be compatible with the material and clearly labeled.

o Waste Collection:

o Unused Product: If the product is in its original, unopened container, contact the supplier
for potential return. Otherwise, it must be disposed of as hazardous waste.
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o Used Product and Contaminated Materials: Carefully transfer any waste powder and
contaminated materials (e.g., weigh boats, gloves, wipes) into the designated waste
container. Minimize dust generation during transfer.

o Container Labeling: Label the waste container with "Hazardous Waste," "Toxic," and
"Contains Lead Compounds."” Include the name "Assay Flux — F104" and the accumulation
start date.

o Storage: Store the sealed container in a designated, secure hazardous waste accumulation
area. This area should be separate from general lab storage and have restricted access.

» Disposal: Contact a certified hazardous waste disposal company to manage the
transportation and disposal of the lead-containing waste.[4] Ensure the disposal method
complies with all environmental regulations for heavy metal waste.

Logical Relationship for Disposal Decision
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Caption: Decision diagram for the disposal of Assay Flux — F104 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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